Cas no 2411240-81-6 (2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide)

2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide is a synthetic organic compound featuring a benzodioxole core substituted with a difluoromethoxy group and an N-methylpropanamide side chain. Its molecular structure incorporates chloro and difluoromethoxy functional groups, which may contribute to its reactivity and potential applications in agrochemical or pharmaceutical research. The compound's unique substitution pattern offers steric and electronic properties that could be advantageous in the development of bioactive molecules. Its well-defined structure allows for precise modifications, making it a valuable intermediate in synthetic chemistry. The presence of both halogen and fluorinated groups may enhance its metabolic stability and binding affinity in target interactions.
2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide structure
2411240-81-6 structure
Product Name:2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide
CAS No:2411240-81-6
MF:C13H14ClF2NO4
MW:321.70437002182
CID:5979499
PubChem ID:146085963
Update Time:2025-10-28

2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2411240-81-6
    • 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide
    • Z1562143909
    • EN300-7560101
    • 2-chloro-N-{[6-(difluoromethoxy)-1,3-dioxaindan-5-yl]methyl}-N-methylpropanamide
    • Inchi: 1S/C13H14ClF2NO4/c1-7(14)12(18)17(2)5-8-3-10-11(20-6-19-10)4-9(8)21-13(15)16/h3-4,7,13H,5-6H2,1-2H3
    • InChI Key: JDUZQNCDNNZALX-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N(C)CC1C=C2C(=CC=1OC(F)F)OCO2)=O

Computed Properties

  • Exact Mass: 321.0579419g/mol
  • Monoisotopic Mass: 321.0579419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 48Ų

2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560101-0.05g
2-chloro-N-{[6-(difluoromethoxy)-1,3-dioxaindan-5-yl]methyl}-N-methylpropanamide
2411240-81-6 95.0%
0.05g
$212.0 2025-02-24

Additional information on 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide

Comprehensive Guide to 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide (CAS No. 2411240-81-6)

2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide (CAS No. 2411240-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzodioxole and difluoromethoxy functional groups, exhibits promising applications in drug discovery and crop protection. Its molecular structure combines a chloro-substituted propanamide backbone with a methylated benzodioxole moiety, making it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its efficacy as a precursor for novel antifungal agents and herbicides, aligning with the global demand for eco-friendly solutions. The difluoromethoxy group enhances metabolic stability, a key factor in developing long-lasting formulations.

From a chemical perspective, CAS No. 2411240-81-6 demonstrates notable solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, facilitating its use in laboratory-scale reactions. Its molecular weight of 306.7 g/mol and precise structural configuration enable targeted modifications, which are critical for optimizing structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its compatibility with cross-coupling reactions, expanding its utility in synthesizing complex heterocycles.

The agrochemical sector values 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide for its herbicidal properties, particularly in combating glyphosate-resistant weeds. As farmers seek alternatives to traditional herbicides, this compound’s mode of action—targeting plant-specific enzymes—offers a sustainable advantage. Regulatory agencies are evaluating its environmental impact, with preliminary data suggesting lower toxicity compared to conventional options.

In pharmaceuticals, derivatives of CAS No. 2411240-81-6 are being investigated for central nervous system (CNS) applications due to the benzodioxole fragment’s ability to cross the blood-brain barrier. This aligns with the rising focus on neurodegenerative disease treatments, a hotspot in 2024 research. The compound’s N-methylpropanamide segment further allows for tweaking pharmacokinetic profiles, addressing issues like bioavailability and half-life.

Market analysts project increased demand for 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide, especially in Asia-Pacific regions where agrochemical innovation thrives. Suppliers emphasize high-purity grades (>98%) to meet stringent industry standards, while cost-effective synthesis routes are under development to scale production. Patent landscapes reveal active filings for its use in combination therapies and slow-release formulations.

For researchers handling CAS No. 2411240-81-6, proper storage conditions—such as protection from moisture and temperatures below -20°C—are recommended to maintain stability. Analytical techniques like HPLC and LC-MS are essential for quality control, given the compound’s sensitivity to degradation. Safety protocols emphasize standard lab practices, though it is not classified under hazardous categories.

Future directions include exploring 2-Chloro-N-[[6-(difluoromethoxy)-1,3-benzodioxol-5-yl]methyl]-N-methylpropanamide in precision agriculture and targeted drug delivery systems. Collaborative efforts between academia and industry aim to unlock its full potential, leveraging advancements in computational chemistry and green synthesis. As regulatory approvals progress, this compound is poised to become a cornerstone in next-generation bioactive molecules.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD